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Compound of Interest

Compound Name: Dimethyl 3-methylglutarate

Cat. No.: B101244 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dimethyl 3-methylglutarate, a

versatile diester with applications in organic synthesis, particularly in the preparation of chiral

molecules relevant to drug development. This document outlines its chemical and physical

properties, safety information, and a detailed experimental protocol for a key chemoenzymatic

synthesis.

Core Properties of Dimethyl 3-Methylglutarate
Dimethyl 3-methylglutarate, also known as dimethyl 3-methylpentanedioate, is a combustible

liquid at room temperature.[1] Its fundamental properties are summarized below for easy

reference.
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Property Value Reference

CAS Number 19013-37-7 [2][3]

Molecular Formula C₈H₁₄O₄ [2]

Molecular Weight 174.19 g/mol [2]

Appearance Liquid [1]

Boiling Point 110 °C at 19 mmHg [1]

Density 1.052 g/mL at 25 °C [1]

Refractive Index n20/D 1.425 [1]

Flash Point 97.0 °C (206.6 °F) - closed cup [1]

Applications in Synthesis
Dimethyl 3-methylglutarate serves as a valuable building block in the synthesis of more

complex molecules. Notably, it is a precursor in the production of:

(R,Z)-Muscenone: A valuable ingredient in the fragrance industry.

Verrucarinic acid derivatives: A class of compounds with potential biological activities.

(R)- and (S)-4-amino-3-methylbutanoic acids: Chiral GABA analogs with applications in

neuroscience research.

The synthesis of (R)- and (S)-4-amino-3-methylbutanoic acids is a prime example of a

chemoenzymatic approach, leveraging the stereoselectivity of enzymes for asymmetric

synthesis.

Experimental Protocols: Chemoenzymatic
Synthesis of (R)- and (S)-4-Amino-3-methylbutanoic
Acids
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This section details the chemoenzymatic synthesis of (R)- and (S)-4-amino-3-methylbutanoic

acids starting from Dimethyl 3-methylglutarate. The key step is the enantioselective

hydrolysis of the prochiral diester using pig liver esterase (PLE).

Step 1: Enantioselective Hydrolysis of Dimethyl 3-
methylglutarate
This initial step utilizes pig liver esterase to selectively hydrolyze one of the enantiotopic ester

groups of Dimethyl 3-methylglutarate, yielding the (R)-monoester.

Methodology:

A suspension of pig liver esterase in a phosphate buffer solution (pH 7.0) is prepared.

Dimethyl 3-methylglutarate is added to the enzyme suspension.

The reaction mixture is stirred at room temperature, and the pH is maintained at 7.0 by the

controlled addition of a sodium hydroxide solution.

The reaction progress is monitored until one equivalent of the base has been consumed,

indicating the completion of the hydrolysis.

Upon completion, the reaction mixture is acidified and extracted with an organic solvent

(e.g., ethyl acetate).

The organic extracts are dried and concentrated to yield the crude methyl (R)-3-

(methoxycarbonylmethyl)butanoate.
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Step 1: Enantioselective Hydrolysis

Dimethyl 3-methylglutarate

Reaction Mixture
(Stirred at RT)

Pig Liver Esterase
in Phosphate Buffer (pH 7.0) NaOH (for pH control)

Acidification &
Organic Extraction

Methyl (R)-3-(methoxycarbonylmethyl)butanoate

Click to download full resolution via product page

Caption: Workflow for the enantioselective hydrolysis of Dimethyl 3-methylglutarate.

Subsequent Conversion to (R)- and (S)-4-Amino-3-
methylbutanoic Acid
The resulting (R)-monoester is then converted to the target chiral amino acids through standard

organic transformations.

For (R)-4-amino-3-methylbutanoic acid: The remaining ester group of the (R)-monoester is

converted to an amine.
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For (S)-4-amino-3-methylbutanoic acid: The carboxylic acid group of the (R)-monoester is

converted to an amine.

Conversion of (R)-Monoester

Methyl (R)-3-(methoxycarbonylmethyl)butanoate

Ester to Amine
Conversion

Carboxylic Acid to Amine
Conversion

(R)-4-amino-3-
methylbutanoic acid

(S)-4-amino-3-
methylbutanoic acid

Click to download full resolution via product page

Caption: Synthetic pathways from the (R)-monoester to the target chiral amino acids.

Safety and Handling
Dimethyl 3-methylglutarate is a combustible liquid and should be handled with appropriate

safety precautions.

Storage: Store in a well-ventilated place. Keep the container tightly closed.[4]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

[4]

Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[4]

Respiratory Protection: Not required under normal use conditions.[4]

In case of exposure:

Inhalation: Move the victim to fresh air.

Skin Contact: Wash the affected area with plenty of soap and water.
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[4]

Disposal: Dispose of contents/container to an approved waste disposal plant.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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